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Compound of Interest

Compound Name: 3-(Chloromethyl)benzoyl chloride

Cat. No.: B1349292

Technical Overview of 3-(Chloromethyl)benzoyl
chloride

This document provides a concise summary of the key chemical properties of 3-
(Chloromethyl)benzoyl chloride, a chemical reagent utilized in various synthetic applications.
The information is intended for researchers, scientists, and professionals in drug development
and chemical synthesis.

Core Chemical Data

The fundamental molecular and physical properties of 3-(Chloromethyl)benzoyl chloride are
summarized in the table below for easy reference.
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Property Value Citations
Molecular Formula C8H6CI20 [1112113114]
Molecular Weight 189.04 g/mol [11[2][5]
CAS Number 63024-77-1 [21[5]

Physical State

Liquid at 20°C

[1]

Density

1.33 g/mL at 25°C

[5]

Boiling Point

149-150 °C at 20 mmHg

[5]16]

Refractive Index

n20/D 1.5748

[5]

InChl Key

YCAIYRWHKSJKEB-
UHFFFAOYSA-N

[2][5]

SMILES String

ClICclccee(cl)C(Ch=0

[5]

Context and Applications

3-(Chloromethyl)benzoyl chloride is a chemical intermediate. Its utility in research and

development is primarily as a building block in organic synthesis. For instance, it has been

used in the preparation of new amphiphilic star polymers and water-soluble, bioactive

prodrugs[5][6].

Due to its nature as a chemical reagent, extensive literature on its direct involvement in

biological signaling pathways or detailed experimental protocols beyond standard chemical

handling and synthesis procedures is not available. The primary "experimental protocols” would
relate to its specific synthetic applications, which are highly varied and context-dependent.

Chemical Identity and Structure

The following diagram illustrates the relationship between the common name, molecular
formula, and molecular weight of 3-(Chloromethyl)benzoyl chloride.
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Chemical ldentity of 3-(Chloromethyl)benzoyl chloride

has Molecular Formula:
C8H6CI20

3-(Chloromethyl)benzoyl chloride

has Molecular Weight:
189.04 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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